![molecular formula C16H13ClN4OS B5536631 2-(1H-benzimidazol-2-ylthio)-N'-(3-chlorobenzylidene)acetohydrazide](/img/structure/B5536631.png)
2-(1H-benzimidazol-2-ylthio)-N'-(3-chlorobenzylidene)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1H-benzimidazol-2-ylthio)-N'-(3-chlorobenzylidene)acetohydrazide, also known as BTA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Anticancer Applications
Synthesis and Anticancer Evaluation : Benzimidazole derivatives synthesized using a series of chemical reactions have been evaluated for their anticancer properties. One compound showed significant activity against breast cancer cell lines, while others were moderately active against various cancer cell lines, highlighting the potential of benzimidazole derivatives as anticancer agents (Salahuddin et al., 2014), (Z. M. Nofal et al., 2011).
Antiviral Activity : Derivatives of 2-thiobenzimidazole, including those incorporating a triazole moiety, have been synthesized and tested for their antiviral activity against hepatitis C virus (HCV) and hepatitis B virus (HBV). Some compounds exhibited significant activity against HCV, suggesting their utility in developing new antiviral agents (B. G. Youssif et al., 2016).
Antimicrobial Applications
- Antimicrobial Activity : Benzimidazole derivatives have shown promising antimicrobial properties. Various compounds were synthesized and evaluated for their activity against a range of bacteria and fungi. Some compounds exhibited significant antimicrobial activity, making them potential candidates for the development of new antimicrobial agents (Salahuddin et al., 2017), (K. F. Ansari & Chhagan Lal, 2009).
Synthesis and Characterization
- Novel Synthesis Approaches : The research has also focused on the synthesis and characterization of benzimidazole derivatives, exploring novel approaches for creating these compounds. These efforts contribute to the broader understanding of their potential uses in medicinal chemistry (F. Al-Omran & A. El-Khair, 2016), (J. Bhatt et al., 2013).
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-[(E)-(3-chlorophenyl)methylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN4OS/c17-12-5-3-4-11(8-12)9-18-21-15(22)10-23-16-19-13-6-1-2-7-14(13)20-16/h1-9H,10H2,(H,19,20)(H,21,22)/b18-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIRCDLYDXWGOHT-GIJQJNRQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)SCC(=O)NN=CC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)NC(=N2)SCC(=O)N/N=C/C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.